3-{[(1S*,5R*)-3-benzyl-3,6-diazabicyclo[3.2.2]non-6-yl]carbonyl}-2-methylphenol

• IUPAC Name: [(1S,5R)-3-benzyl-3,6-diazabicyclo[3.2.2]nonan-6-yl]-(3-hydroxy-2-methylphenyl)methanone
• InChI: InChI=1S/C22H26N2O2/c1-16-20(8-5-9-21(16)25)22(26)24-14-18-10-11-19(24)15-23(13-18)12-17-6-3-2-4-7-17/h2-9,18-19,25H,10-15H2,1H3/t18-,19+/m0/s1
• InChI Key: YMZPYJMGHDIUCT-RBUKOAKNSA-N
• Canonical SMILES: CC1=C(C=CC=C1O)C(=O)N2CC3CCC2CN(C3)CC4=CC=CC=C4
• Isomeric SMILES: CC1=C(C=CC=C1O)C(=O)N2C[C@H]3CC[C@@H]2CN(C3)CC4=CC=CC=C4
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

Synthesis Analysis

The synthesis of similar diazabicyclo compounds involves reactions under specific conditions. For example, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) acts as a catalyst in the methylation of phenols with dimethyl carbonate, enhanced by microwave irradiation (Shieh, Dell, & Repič, 2001). Similarly, the synthesis of 1,3-diaza-2-phosphaadamantane derivatives, including 3,7-diazabicyclo[3.3.1]nonanes, involves reactions with phenoxy and bis(2-chloroethyl)amino groups (Arutyunyan et al., 1995).

Molecular Structure Analysis

The molecular structure of diazabicyclo compounds has been extensively studied. For instance, 3,7-Diazabicyclo[3.3.0]octane-2,6-diones were analyzed using NMR spectroscopy and X-ray crystallography, revealing hydrogen bonding patterns and crystal structures (Kostyanovsky et al., 1999).

Chemical Reactions and Properties

The chemical reactions of diazabicyclo compounds are diverse. Seyfried et al. (2006) explored the chemoselectivity in the [2+3]-cycloaddition of thiocarbonyl ylides, showing reactions with various groups like benzylidene and phenylrhodanine (Seyfried et al., 2006).

Physical Properties Analysis

The physical properties of diazabicyclo compounds are influenced by their molecular structure. For instance, the synthesis and analysis of 2,2'-biphenol–1,4-diazabicyclo[2.2.2]octane (2/1) demonstrated a three-dimensional framework formed through hydrogen bonds, showcasing the compound's solid-state properties (Glidewell et al., 1999).

Chemical Properties Analysis

The chemical properties of such compounds are characterized by their reactivity and stability under various conditions. For example, the study by Cekavicus et al. (2014) on the cyclisation of benzo[b]thiophen-3(2H)-one 1,1-dioxide into novel methylene bridged polycyclic diazocines provides insights into the chemical behavior and potential transformations of these compounds (Cekavicus et al., 2014).